![molecular formula C16H16ClN3O2 B509264 2-chloro-N-[2-(morpholin-4-yl)phenyl]pyridine-3-carboxamide CAS No. 400076-83-7](/img/structure/B509264.png)
2-chloro-N-[2-(morpholin-4-yl)phenyl]pyridine-3-carboxamide
Description
2-Chloro-N-[2-(morpholin-4-yl)phenyl]pyridine-3-carboxamide (2-Cl-MPC) is a chemical compound that has been studied for its potential applications in scientific research. It is a nitrogen-containing heterocyclic compound with a unique combination of chemical and physical properties that make it an attractive option for various research applications.
Scientific Research Applications
Pharmaceutical Research and Drug Development
2-chloro-N-[2-(morpholin-4-yl)phenyl]pyridine-3-carboxamide: is utilized in pharmaceutical research as a high-quality reference standard . Its structural specificity and purity make it an excellent candidate for testing and developing new pharmacological agents. The compound’s unique chemical structure allows for the exploration of its binding affinities to various biological targets, potentially leading to the discovery of new drugs with improved efficacy and safety profiles.
Anti-Tubercular Agents
Research has indicated that derivatives of pyridine carboxamide, such as 2-chloro-N-[2-(morpholin-4-yl)phenyl]pyridine-3-carboxamide , show promise as potent anti-tubercular agents . These compounds are synthesized and evaluated for their activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. The goal is to develop new treatments that are more effective against drug-resistant strains of the bacteria.
Proteomics Research
In proteomics, this compound is used to study protein interactions and functions. Its molecular structure can be tagged to proteins or enzymes, allowing researchers to track their behavior in biological systems. This application is crucial for understanding disease mechanisms and identifying potential therapeutic targets .
Anti-Inflammatory and Analgesic Activities
Compounds with similar structures have been shown to possess anti-inflammatory and analgesic properties . By studying 2-chloro-N-[2-(morpholin-4-yl)phenyl]pyridine-3-carboxamide , scientists can gain insights into the molecular basis of these activities, which could lead to the development of new medications for treating pain and inflammation.
Agricultural Chemical Research
The chemical properties of 2-chloro-N-[2-(morpholin-4-yl)phenyl]pyridine-3-carboxamide make it a candidate for the development of new herbicides or pesticides. Its ability to interact with specific biological pathways in plants or pests can be harnessed to create more effective and environmentally friendly agricultural chemicals .
Chemical Synthesis and Material Science
This compound serves as a building block in chemical synthesis, contributing to the creation of complex molecules with potential applications in material science. Its reactivity and stability under various conditions are valuable for designing new materials with desired properties for industrial use .
properties
IUPAC Name |
2-chloro-N-(2-morpholin-4-ylphenyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClN3O2/c17-15-12(4-3-7-18-15)16(21)19-13-5-1-2-6-14(13)20-8-10-22-11-9-20/h1-7H,8-11H2,(H,19,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRIZAWVZOZNDTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=CC=C2NC(=O)C3=C(N=CC=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[2-(morpholin-4-yl)phenyl]pyridine-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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